Cas no 802856-71-9 (Phenol,4-[(2-methyl-1-piperidinyl)methyl]-)
802856-71-9 structure
Product Name:Phenol,4-[(2-methyl-1-piperidinyl)methyl]-
CAS No:802856-71-9
MF:C13H19NO
MW:205.296063661575
CID:713919
Update Time:2024-02-04
Phenol,4-[(2-methyl-1-piperidinyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Phenol,4-[(2-methyl-1-piperidinyl)methyl]-
- p-Cresol, alpha-(2-methylpiperidino)- (8CI)
- Phenol, 4-[(2-methyl-1-piperidinyl)methyl]-
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- Inchi: 1S/C13H19NO/c1-11-4-2-3-9-14(11)10-12-5-7-13(15)8-6-12/h5-8,11,15H,2-4,9-10H2,1H3
- InChI Key: FXZYBGBMNCAPAJ-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(CN2CCCCC2C)C=C1
Computed Properties
- Exact Mass: 205.147
- Monoisotopic Mass: 205.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5A^2
Experimental Properties
- Density: 1.056±0.06 g/cm3(Predicted)
- Boiling Point: 314.5±17.0 °C(Predicted)
- pka: 9.41±0.15(Predicted)
Phenol,4-[(2-methyl-1-piperidinyl)methyl]- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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